Cas no 2680534-08-9 (1-(4-Tert-butylpyridin-2-yl)ethan-1-amine dihydrochloride)

• Product Name: 1-(4-Tert-butylpyridin-2-yl)ethan-1-amine dihydrochloride
• CAS No: 2680534-08-9
• MF: C₁₁H₂₀Cl₂N₂
• MW: 251.195900917053
• MDL: MFCD34183445
• CID: 5645900
• PubChem ID: 165911480
• Update Time: 2025-11-06

1-(4-Tert-butylpyridin-2-yl)ethan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-tert-butylpyridin-2-yl)ethan-1-amine dihydrochloride
• EN300-28263724
• Z5059661652
• 2680534-08-9
• 1-(4-Tert-butylpyridin-2-yl)ethan-1-amine dihydrochloride

• MDL： MFCD34183445
• Inchi： 1S/C11H18N2.2ClH/c1-8(12)10-7-9(5-6-13-10)11(2,3)4;;/h5-8H,12H2,1-4H3;2*1H
• InChI Key： HOTLULQAEPDTSZ-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C=CC(=CC=1C(C)N)C(C)(C)C

Computed Properties

• Exact Mass: 250.1003540g/mol
• Monoisotopic Mass: 250.1003540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(4-Tert-butylpyridin-2-yl)ethan-1-amine dihydrochloride

Comprehensive Overview of 1-(4-Tert-butylpyridin-2-yl)ethan-1-amine dihydrochloride (CAS No. 2680534-08-9)

1-(4-Tert-butylpyridin-2-yl)ethan-1-amine dihydrochloride (CAS No. 2680534-08-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. The compound features a pyridine ring substituted with a tert-butyl group at the 4-position and an ethylamine moiety at the 2-position, forming a dihydrochloride salt. This molecular configuration enhances its solubility and stability, making it a valuable intermediate in drug discovery and development.

In recent years, the demand for high-purity chemical intermediates like 1-(4-Tert-butylpyridin-2-yl)ethan-1-amine dihydrochloride has surged, driven by advancements in small-molecule therapeutics and targeted drug delivery systems. Researchers are particularly interested in its role as a building block for synthesizing novel kinase inhibitors and GPCR modulators, which are critical in treating conditions such as cancer, inflammation, and neurological disorders. The compound's CAS No. 2680534-08-9 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry.

One of the key advantages of 1-(4-Tert-butylpyridin-2-yl)ethan-1-amine dihydrochloride is its compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely used in API synthesis. This versatility aligns with the current trend toward green chemistry and sustainable manufacturing, as it enables efficient transformations with minimal waste. Additionally, its dihydrochloride form ensures improved handling and storage characteristics, addressing common challenges in chemical logistics.

The compound's tert-butylpyridine core is also noteworthy for its potential in material science, particularly in the development of organic semiconductors and ligands for catalysis. As industries explore alternatives to traditional materials, 1-(4-Tert-butylpyridin-2-yl)ethan-1-amine dihydrochloride offers a promising scaffold for designing functionalized polymers and metal-organic frameworks (MOFs). This dual applicability in pharmaceuticals and advanced materials underscores its interdisciplinary importance.

From a regulatory perspective, CAS No. 2680534-08-9 is compliant with major chemical safety standards, including REACH and FDA guidelines, ensuring its suitability for global markets. Its non-hazardous classification further facilitates its use in laboratory settings and industrial-scale production. Frequently asked questions (FAQs) about this compound often revolve around its synthetic routes, analytical methods (e.g., HPLC, NMR), and storage conditions, all of which are well-documented in peer-reviewed literature.

In conclusion, 1-(4-Tert-butylpyridin-2-yl)ethan-1-amine dihydrochloride (CAS No. 2680534-08-9) represents a cutting-edge example of how specialty chemicals can drive innovation across multiple sectors. Its structural versatility, synthetic utility, and broad applicability make it a focal point for researchers and manufacturers alike. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping the future of drug development and material engineering.